Cas no 2228221-44-9 (4-amino-1-(2-methanesulfonylethyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(2-methanesulfonylethyl)cyclohexane-1-carboxylic acid
• CAS No: 2228221-44-9
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 5922163
• PubChem ID: 165635240
• Update Time: 2025-10-30

4-amino-1-(2-methanesulfonylethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-methanesulfonylethyl)cyclohexane-1-carboxylic acid
• 2228221-44-9
• EN300-1988346

• Inchi： 1S/C10H19NO4S/c1-16(14,15)7-6-10(9(12)13)4-2-8(11)3-5-10/h8H,2-7,11H2,1H3,(H,12,13)
• InChI Key： CWTRMUGFYAFNJM-UHFFFAOYSA-N
• SMILES： S(C)(CCC1(C(=O)O)CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 249.10347926g/mol
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 106Ų

Additional information on 4-amino-1-(2-methanesulfonylethyl)cyclohexane-1-carboxylic acid

Recent Advances in the Study of 4-amino-1-(2-methanesulfonylethyl)cyclohexane-1-carboxylic acid (CAS: 2228221-44-9)

4-amino-1-(2-methanesulfonylethyl)cyclohexane-1-carboxylic acid (CAS: 2228221-44-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structure, featuring an amino group and a methanesulfonylethyl moiety, makes it a versatile intermediate in the synthesis of more complex molecules. Recent research has focused on its role in the development of enzyme inhibitors and receptor modulators. For instance, studies have demonstrated its efficacy in modulating specific metabolic pathways, suggesting potential applications in treating metabolic disorders and inflammatory diseases.

One of the key findings from recent literature is the compound's ability to interact with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). These interactions have been elucidated through advanced techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Such structural insights are crucial for the rational design of drugs that can precisely target these proteins.

In addition to its biochemical properties, the pharmacokinetic profile of 4-amino-1-(2-methanesulfonylethyl)cyclohexane-1-carboxylic acid has been a subject of investigation. Recent studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) characteristics, providing valuable data for its potential use in vivo. These studies suggest that the compound exhibits favorable bioavailability and stability, making it a promising candidate for further development.

Another area of interest is the compound's potential in combination therapies. Researchers have explored its synergistic effects with other therapeutic agents, particularly in the context of cancer treatment. Preliminary results indicate that it may enhance the efficacy of existing chemotherapeutic drugs while minimizing adverse effects, although further clinical validation is required.

Despite these promising findings, challenges remain in the development of 4-amino-1-(2-methanesulfonylethyl)cyclohexane-1-carboxylic acid as a therapeutic agent. Issues such as scalability of synthesis, cost-effectiveness, and long-term safety need to be addressed. Ongoing research aims to optimize synthetic routes and conduct more comprehensive toxicological studies to overcome these hurdles.

In conclusion, 4-amino-1-(2-methanesulfonylethyl)cyclohexane-1-carboxylic acid (CAS: 2228221-44-9) represents a compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable subject of ongoing research. Future studies should focus on translating these findings into clinical applications, paving the way for new therapeutic options in various disease areas.